Cas no 1046271-42-4 (5-cyano-2-methylbenzene-1-sulfonyl fluoride)

5-Cyano-2-methylbenzene-1-sulfonyl fluoride is a versatile sulfonyl fluoride derivative with applications in organic synthesis and medicinal chemistry. Its key advantages include its reactivity as a selective sulfonylation agent, enabling the modification of biomolecules and the construction of sulfonamide-based compounds. The presence of both a cyano and methyl group enhances its utility in fine chemical synthesis, offering opportunities for further functionalization. The sulfonyl fluoride moiety is particularly valuable in click chemistry and covalent inhibitor design due to its stability and selective reactivity with nucleophiles. This compound is suitable for use in controlled reactions where precise sulfonyl group transfer is required.
5-cyano-2-methylbenzene-1-sulfonyl fluoride structure
1046271-42-4 structure
Product Name:5-cyano-2-methylbenzene-1-sulfonyl fluoride
CAS No:1046271-42-4
MF:C8H6FNO2S
MW:199.202144145966
MDL:MFCD04972775
CID:5156707
PubChem ID:55255802
Update Time:2026-03-04

5-cyano-2-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl fluoride, 5-cyano-2-methyl-
    • 5-cyano-2-methylbenzene-1-sulfonyl fluoride
    • MDL: MFCD04972775
    • Inchi: 1S/C8H6FNO2S/c1-6-2-3-7(5-10)4-8(6)13(9,11)12/h2-4H,1H3
    • InChI Key: CQRNWRMACANBEB-UHFFFAOYSA-N
    • SMILES: C1(S(F)(=O)=O)=CC(C#N)=CC=C1C

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Additional information on 5-cyano-2-methylbenzene-1-sulfonyl fluoride

5-Cyano-2-Methylbenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 1046271-42-4, commonly referred to as 5-cyano-2-methylbenzene-1-sulfonyl fluoride, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with a cyano and methyl substituent on the benzene ring. The sulfonyl fluoride functional group is known for its reactivity and versatility, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 5-cyano-2-methylbenzene-1-sulfonyl fluoride in the development of novel drug delivery systems. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups without significantly altering the pharmacokinetic profile of a molecule. This property has led to its use in the design of more efficient and less toxic therapeutic agents, particularly in the field of oncology.

In addition to its role in drug development, 5-cyano-2-methylbenzene-1-sulfonyl fluoride has shown promise in materials science. Its ability to form stable covalent bonds with various substrates makes it an ideal candidate for the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated that this compound can be used to create materials with enhanced mechanical strength and thermal stability, which are critical for applications in aerospace and automotive industries.

The synthesis of 5-cyano-2-methylbenzene-1-sulfonyl fluoride involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted benzene derivative, which undergoes sulfonation followed by fluorination to introduce the sulfonyl fluoride group. This process is highly sensitive to temperature and pH levels, necessitating the use of advanced catalytic systems to ensure optimal yields.

One of the most intriguing aspects of this compound is its reactivity under different chemical conditions. For instance, when exposed to nucleophiles, 5-cyano-2-methylbenzene-1-sulfonyl fluoride undergoes nucleophilic aromatic substitution, a reaction that is widely exploited in organic synthesis. This reactivity has been leveraged in the development of new synthetic pathways for complex molecules, including those with potential applications in agrochemicals and industrial catalysts.

Furthermore, recent research has focused on the environmental impact of 5-cyano-2-methylbenzene-1-sulfonyl fluoride and its degradation products. Studies have shown that under certain conditions, this compound can degrade into non-toxic byproducts, making it a more sustainable alternative to traditional chemical intermediates. This finding has significant implications for green chemistry initiatives and could pave the way for its broader adoption in eco-friendly manufacturing processes.

In conclusion, 5-cyano-2-methylbenzene-1-sulfonyl fluoride (CAS No. 1046271-42-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in its synthesis and application, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new potential uses for this compound, its role in shaping modern chemistry is expected to grow significantly.

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